N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide

• IUPAC Name: N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxomorpholin-2-yl)acetamide
• InChI: InChI=1S/C16H22N2O3/c1-4-18-5-6-21-14(16(18)20)10-15(19)17-13-8-11(2)7-12(3)9-13/h7-9,14H,4-6,10H2,1-3H3,(H,17,19)
• InChI Key: WDMCSSWFZQNQQK-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCOC(C1=O)CC(=O)NC2=CC(=CC(=C2)C)C
• Molecular Formula: C16H22N2O3
• Molecular Weight: 290.36 g/mol

Description

N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide, also known as DMEA, is a chemical compound that has been of interest to scientists due to its potential biomedical applications. DMEA is a small molecule that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide is not fully understood, but it is thought to involve the inhibition of pro-inflammatory cytokines and the modulation of neurotransmitter release. N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has been shown to inhibit the production of tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6), two pro-inflammatory cytokines that are involved in the pathogenesis of many inflammatory diseases. Additionally, N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has been shown to modulate the release of glutamate and GABA, two neurotransmitters that are involved in pain perception and cognitive function.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines, the modulation of neurotransmitter release, and the protection of neurons from oxidative stress. N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has been shown to reduce the production of TNF-alpha and IL-6, two pro-inflammatory cytokines that are involved in the pathogenesis of many inflammatory diseases. Additionally, N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has been shown to modulate the release of glutamate and GABA, two neurotransmitters that are involved in pain perception and cognitive function. N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has also been shown to protect neurons from oxidative stress, which is involved in the pathogenesis of many neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has several advantages for lab experiments, including its small size and ease of synthesis. N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide can be synthesized using various methods, and its purity can be easily characterized using spectroscopic techniques. Additionally, N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has been shown to have potent anti-inflammatory and neuroprotective effects, which make it a promising candidate for the development of new drugs for the treatment of inflammatory and neurodegenerative diseases. However, there are also some limitations to the use of N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide in lab experiments, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for research on N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide, including the development of new drugs based on its structure and the further characterization of its mechanism of action. Additionally, future research could focus on the optimization of the synthesis method for N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide and the evaluation of its potential toxicity in animal models. Furthermore, studies could be conducted to investigate the effects of N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide on other neurotransmitters and cytokines, as well as its potential use in combination with other drugs for the treatment of inflammatory and neurodegenerative diseases.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has been studied for its potential biomedical applications, including its use as an anti-inflammatory agent, an analgesic, and a neuroprotective agent. N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has been shown to inhibit the production of pro-inflammatory cytokines and to reduce pain in animal models of inflammation and neuropathic pain. Additionally, N-(3,5-dimethylphenyl)-2-(4-ethyl-3-oxo-2-morpholinyl)acetamide has been shown to protect neurons from oxidative stress and to improve cognitive function in animal models of neurodegenerative diseases.